2-[3,5-Dimethyl-4-(oxiran-2-ylmethoxy)pyrazol-1-yl]-4,6-dimethylpyrimidine

• IUPAC Name: 2-[3,5-dimethyl-4-(oxiran-2-ylmethoxy)pyrazol-1-yl]-4,6-dimethylpyrimidine
• InChI: InChI=1S/C14H18N4O2/c1-8-5-9(2)16-14(15-8)18-11(4)13(10(3)17-18)20-7-12-6-19-12/h5,12H,6-7H2,1-4H3
• InChI Key: DEUZQSMIKPRTBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2C(=C(C(=N2)C)OCC3CO3)C)C
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol

Description

The compound “2-[3,5-Dimethyl-4-(oxiran-2-ylmethoxy)pyrazol-1-yl]-4,6-dimethylpyrimidine” is a complex organic molecule. It contains a pyrazole ring and a pyrimidine ring, both of which are nitrogen-containing heterocycles. The pyrazole ring is substituted with a 3,5-dimethyl group and a 4-(oxiran-2-ylmethoxy) group. The pyrimidine ring is substituted with a 4,6-dimethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and substituents. The oxirane (epoxy) group attached to the pyrazole ring could potentially make the molecule more reactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as the presence of polar groups, the overall size and shape of the molecule, and the presence of aromatic rings could influence properties such as solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If this compound is intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve studying its pharmacokinetics, toxicity, and efficacy in preclinical and clinical trials.